Cas no 882041-98-7 (tert-butyl endo-3-formyl-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl endo-3-formyl-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 882041-98-7
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 4658370
• PubChem ID: 58622219
• Update Time: 2025-10-28

tert-butyl endo-3-formyl-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• rel-((1R,3r,5S)-tert-Butyl 3-formyl-8-azabicyclo[3.2.1]octane-8-carboxylate)
• tert-butyl (1R,3R,5S)-3-formyl-8-azabicyclo[3.2.1]octane-8-c arboxylate
• tert-butyl endo-3-formyl-8-azabicyclo[3.2.1]octane-8-carboxylate

• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-10-4-5-11(14)7-9(6-10)8-15/h8-11H,4-7H2,1-3H3/t9-,10+,11-
• InChI Key： XYJAVZBRKJTDTI-JGPRNRPPSA-N
• SMILES： C(N1[C@H]2CC[C@@H]1C[C@H](C=O)C2)(=O)OC(C)(C)C

Additional information on tert-butyl endo-3-formyl-8-azabicyclo[3.2.1]octane-8-carboxylate

Comprehensive Overview of tert-butyl endo-3-formyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 882041-98-7)

tert-butyl endo-3-formyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 882041-98-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This bicyclic structure, featuring an 8-azabicyclo[3.2.1]octane core, is a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. Its unique endo-3-formyl and tert-butyl carboxylate functional groups make it a versatile building block for drug discovery and development.

The compound's structural complexity and functional diversity align with current trends in small-molecule drug design, where researchers prioritize scaffolds with high three-dimensionality and multiple points for derivatization. In recent years, the 8-azabicyclo[3.2.1]octane moiety has been investigated for its potential in developing GPCR-targeted therapeutics and CNS-active compounds, addressing growing demand for treatments in neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the tert-butyl protecting group in this molecule offers stability during multi-step reactions, while the formyl group provides a reactive handle for further transformations. This dual functionality explains why CAS No. 882041-98-7 frequently appears in patent literature covering asymmetric synthesis and chiral auxiliaries - two areas experiencing rapid growth due to the pharmaceutical industry's focus on enantiopure drugs.

Analytical characterization of tert-butyl endo-3-formyl-8-azabicyclo[3.2.1]octane-8-carboxylate typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular attention to the endo/exo configuration at the 3-position. The compound's stability profile makes it suitable for high-throughput screening applications, where researchers evaluate its potential as a precursor for proteolysis targeting chimeras (PROTACs) - one of the most searched topics in contemporary medicinal chemistry.

In the context of green chemistry initiatives, synthetic routes to this compound are being optimized to reduce reliance on heavy metal catalysts and improve atom economy. Recent publications highlight enzymatic approaches to constructing the 8-azabicyclo[3.2.1]octane scaffold, reflecting broader industry shifts toward biocatalysis and sustainable synthesis - keywords that consistently rank high in scientific database searches.

The pharmaceutical applications of derivatives from CAS No. 882041-98-7 extend to allosteric modulators and kinase inhibitors, with particular interest in their potential to overcome drug resistance in oncology treatments. Its bicyclic amine structure contributes to improved blood-brain barrier penetration, making it valuable for CNS drug development - a field experiencing exponential growth due to increasing neurological disorder prevalence.

Quality control specifications for tert-butyl endo-3-formyl-8-azabicyclo[3.2.1]octane-8-carboxylate typically require ≥95% purity by HPLC analysis, with strict limits on process-related impurities. The compound's storage conditions generally recommend protection from moisture at -20°C, reflecting the sensitivity of both its formyl group and carbamate functionality to degradation.

Emerging research explores the compound's utility in DNA-encoded library technology and fragment-based drug discovery, where its rigid structure serves as an ideal scaffold for generating molecular diversity. These applications position CAS No. 882041-98-7 at the forefront of hit-to-lead optimization strategies - another highly searched term in drug discovery circles.

From a commercial perspective, the global market for advanced pharmaceutical intermediates like tert-butyl endo-3-formyl-8-azabicyclo[3.2.1]octane-8-carboxylate is projected to grow significantly, driven by increasing R&D investment in targeted therapies and personalized medicine. Custom synthesis services for this compound frequently appear in supplier catalogs, often accompanied by analytical data packages and regulatory support documentation.

In conclusion, the scientific importance of CAS No. 882041-98-7 stems from its structural features that enable diverse medicinal chemistry applications. As research continues to uncover new therapeutic targets, compounds featuring the 8-azabicyclo[3.2.1]octane scaffold will likely maintain their prominence in both academic and industrial settings, particularly in addressing unmet medical needs through innovative small-molecule therapeutics.